3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide

• CAS No.: 61883-21-4
• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 3-(3-naphthalen-1-yl-3-oxopropyl)benzenecarboximidamide
• InChI: InChI=1S/C20H18N2O/c21-20(22)16-8-3-5-14(13-16)11-12-19(23)18-10-4-7-15-6-1-2-9-17(15)18/h1-10,13H,11-12H2,(H3,21,22)
• InChI Key: LZXUMWVZPORWFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)CCC3=CC(=CC=C3)C(=N)N

Description

3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide is a useful research compound. Its molecular formula is C20H18N2O and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Biological Activity

3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological evaluations, and mechanisms of action, particularly focusing on its anticancer properties.

Synthesis

The synthesis of 3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide involves multi-step organic reactions, typically starting from naphthalene derivatives and utilizing various coupling reactions. The synthetic pathway generally includes the formation of the oxopropyl side chain followed by the introduction of the carboximidamide functional group.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds similar to 3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide. For instance, research on oxazinonaphthalene derivatives demonstrated significant cytotoxic activity against various cancer cell lines, including A2780 (human ovarian carcinoma) and MCF-7 (human breast cancer) cells. The most effective compounds in this study exhibited IC50 values ranging from 4.47 to 52.8 μM, indicating strong antiproliferative effects .

The mechanism through which these compounds exert their anticancer effects often involves tubulin inhibition . Molecular docking studies suggest that these compounds can bind to the colchicine site on tubulin, disrupting microtubule dynamics and leading to cell cycle arrest at the G2/M phase. This was evidenced by flow cytometric analysis showing an increase in cells arrested in this phase upon treatment with effective compounds .

Data Table: Biological Activity Overview

Compound Name	Cell Line Tested	IC50 (μM)	Mechanism of Action
3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide	A2780 (Ovarian Carcinoma)	TBD	Tubulin Inhibition
Oxazinonaphthalene Derivative 5g	MCF-7 (Breast Cancer)	4.47	Tubulin Polymerization Inhibition
Oxazinonaphthalene Derivative 4d	A2780/RCIS	52.8	Cell Cycle Arrest

Case Studies

Several case studies have documented the biological activity of naphthalene derivatives similar to 3-[3-(Naphthalen-1-yl)-3-oxopropyl]benzene-1-carboximidamide:

• Study on Naphthalene Derivatives : This study synthesized various naphthalene-based compounds and evaluated their cytotoxicity against multiple cancer cell lines. The results indicated that specific structural modifications significantly enhanced their anticancer properties.
• Molecular Docking Analysis : A comprehensive molecular docking study was conducted to understand how these compounds interact with tubulin. The results showed favorable binding interactions that correlate with observed biological activities, suggesting a promising avenue for future drug development.